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Compound of Interest

Compound Name: CP 226269

Cat. No.: B1669475

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP 226269 is a selective agonist for the dopamine D4 receptor, a member of the D2-like family
of G protein-coupled receptors (GPCRs). The dopamine D4 receptor is primarily expressed in
the prefrontal cortex, hippocampus, and amygdala, and is implicated in various neurological
and psychiatric disorders, including schizophrenia, ADHD, and substance abuse. As a selective
D4 agonist, CP 226269 is a valuable research tool for investigating the physiological and
pathological roles of this receptor subtype.

These application notes provide a detailed protocol for utilizing CP 226269 in competitive
radioligand binding assays to determine the binding affinity of test compounds for the dopamine
D4 receptor.

Data Presentation

While specific binding affinity data for CP 226269 is not readily available in the public domain,
the following table presents data for a structurally similar and well-characterized selective
dopamine D4 receptor agonist, PD168077, for reference and comparison.
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Signaling Pathway

The dopamine D4 receptor is a G protein-coupled receptor that signals through the Gai/o
pathway. Upon activation by an agonist such as CP 226269, the receptor promotes the
dissociation of the Gai/o subunit from the Gy dimer. The activated Gai/o subunit then inhibits
the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels.
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Radioligand Binding Assay Workflow
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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